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Compound of Interest

Compound Name: 3-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B2720420

An In-Depth Technical Guide to the Commercial Availability and Application of 3-Bromo-2-
(trifluoromethyl)aniline

Introduction: A Key Building Block in Modern
Chemistry

3-Bromo-2-(trifluoromethyl)aniline, identified by its CAS Number 244246-71-7, is a crucial
fluorinated aromatic amine that serves as a versatile intermediate in the synthesis of complex
organic molecules.[1][2] Its strategic importance is most pronounced in the fields of
pharmaceutical and agrochemical research. The trifluoromethyl (-CF3) group is a highly
sought-after moiety in drug design, known to enhance critical properties such as metabolic
stability, lipophilicity, and binding affinity to biological targets.[3][4][5] The presence of both a
bromine atom and an amino group on the aniline scaffold provides orthogonal reactive sites for
sequential chemical modifications, making it an invaluable precursor for constructing diverse
molecular architectures, including kinase inhibitors and other therapeutic agents.[3]

This guide provides a comprehensive overview for researchers and drug development
professionals on the commercial availability, procurement, safe handling, and a practical
synthetic application of 3-Bromo-2-(trifluoromethyl)aniline.

Chemical Identity and Properties
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Accurate identification is paramount for ensuring experimental reproducibility. The key
identifiers and physicochemical properties of 3-Bromo-2-(trifluoromethyl)aniline are
summarized below.

Property Value

CAS Number 244246-71-7[1][2]
Molecular Formula C7H5BrF3N[2]

Molecular Weight 240.02 g/mol [6]
Appearance Solid / Crystalline Powder
Purity (Typical) >95-98%][2][7]

Spectroscopic data is essential for confirming the identity and purity of the material upon
receipt. Researchers should verify their sample against standard reference spectra, such as *H
NMR, 3C NMR, and IR spectroscopy, often provided by the supplier or available in chemical
databases.

Commercial Availability and Sourcing

3-Bromo-2-(trifluoromethyl)aniline is readily available from a variety of specialized chemical
suppliers that cater to the research and development sector. It is typically offered in quantities
ranging from milligrams to multi-gram scale, with options for bulk and custom synthesis
inquiries.

When procuring this reagent, it is critical to request a Certificate of Analysis (CoA) to verify its
purity and identity, as well as a Safety Data Sheet (SDS) to understand the handling
requirements. The table below lists several commercial suppliers.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.bldpharm.com/products/244246-71-7.html
https://www.aobchem.com/3-bromo-2-trifluoromethyl-aniline-409857.html
https://www.aobchem.com/3-bromo-2-trifluoromethyl-aniline-409857.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_aniline
https://www.aobchem.com/3-bromo-2-trifluoromethyl-aniline-409857.html
https://fluorochem.co.uk/product/F474870/
https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2720420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Available Pack

Supplier Typical Purity . Notes

Sizes

250mg, 500mg, 14, Inquire for 100g and
AOBChem USA 95%][2] N

5g, 10g, 25¢[2] bulk quantities.[2]

Available for online

orders; may require

BLD Pharm _

cold-chain transport.

[1]

Product code
Fluorochem 98%I(7]

F474870.[7]

Requires login for VIP
Sunway Pharm Ltd 97% 19, 59[8] pricing. Storage at

room temperature.[8]

Safety, Handling, and Storage

As a halogenated and trifluoromethylated aromatic amine, 3-Bromo-2-(trifluoromethyl)aniline
requires careful handling in a controlled laboratory environment.

Hazard Identification:
e GHS Pictograms: Warning[2][9]

e Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes
serious eye irritation (H319), and May cause respiratory irritation (H335).[2][9]

Precautionary Measures:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[10][11]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[10][11]
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» Handling: Avoid breathing dust, fumes, or vapors.[10] Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[9][10]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

Application in Synthesis: A Representative Protocol

The primary amino group of 3-Bromo-2-(trifluoromethyl)aniline is a versatile functional
handle for building molecular complexity. A common and fundamental transformation is N-
acylation to form an amide, a key functional group in many pharmaceutical compounds. The
following protocol describes a general procedure for the N-acylation of a bromo-
trifluoromethylaniline, which serves as a foundational workflow for derivatization.

Protocol: N-Acetylation of 3-Bromo-2-(trifluoromethyl)aniline

This protocol outlines the synthesis of N-(3-bromo-2-(trifluoromethyl)phenyl)acetamide.
1. Materials and Reagents:

e 3-Bromo-2-(trifluoromethyl)aniline

» Acetyl chloride or Acetic anhydride

o Asuitable base (e.qg., triethylamine or pyridine)

¢ Anhydrous aprotic solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF))
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

2. Experimental Workflow Diagram
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Preparation & Setup

Weigh Reagents:
1. 3-Bromo-2-(trifluoromethyl)aniline
2. Triethylamine
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under Inert Atmosphere

Dissolve Aniline & Base
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(Ice Bath)

Add Acetyl Chloride
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Work-up &|Purification
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-
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Final Product:
N-(3-bromo-2-(trifluoromethyl)phenyl)acetamide

Characterize:
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Click to download full resolution via product page

Caption: General workflow for the N-acylation of 3-Bromo-2-(trifluoromethyl)aniline.
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3. Step-by-Step Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-Bromo-2-(trifluoromethyl)aniline (1.0 eq.) and triethylamine (1.2 eq.) in
anhydrous DCM.

e Cool the stirred solution to O °C using an ice-water bath.

o Slowly add acetyl chloride (1.1 eq.) dropwise to the reaction mixture, ensuring the internal
temperature remains below 10 °C.

 After the addition is complete, remove the ice bath and allow the reaction to warm to room
temperature. Stir for 2-4 hours or until reaction completion is confirmed by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

o Separate the organic layer. Wash the organic layer sequentially with saturated aqueous
sodium bicarbonate solution and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

» Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl
acetate/hexanes) or by silica gel column chromatography to afford the pure N-(3-bromo-2-
(trifluoromethyl)phenyl)acetamide.

4. Chemical Transformation Diagram

Caption: N-Acylation of 3-Bromo-2-(trifluoromethyl)aniline.

Conclusion

3-Bromo-2-(trifluoromethyl)aniline is a commercially accessible and highly valuable building
block for synthetic chemistry, particularly in the development of new pharmaceuticals. Its dual
functionality allows for diverse and complex molecular elaborations. By sourcing high-purity
material from reputable suppliers and adhering strictly to safety and handling protocols,
researchers can effectively leverage this intermediate to advance their discovery programs.
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The straightforward derivatization of its amino group, as demonstrated in the N-acylation
protocol, is a gateway to a vast chemical space of novel and potentially bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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